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Compound of Interest

Compound Name: Lanatoside B

Cat. No.: B190427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lanatoside B is a cardiac glycoside derived from the leaves of the woolly foxglove plant,

Digitalis lanata.[1] It belongs to a class of organic compounds known for their potent effects on

the cardiovascular system. The primary mechanism of action for Lanatoside B is the inhibition

of the Na+/K+ ATPase enzyme.[1] This inhibition leads to an increase in intracellular calcium

levels, which in turn enhances myocardial contractility.[1] Consequently, Lanatoside B has

been utilized in the treatment of heart conditions such as congestive heart failure and atrial

fibrillation.[1][2] Due to its narrow therapeutic index, precise and accurate preparation of

solutions is critical for experimental reproducibility and safety.[1]

These application notes provide detailed protocols for the preparation, storage, and handling of

Lanatoside B stock solutions for research purposes.

Physicochemical Properties
A summary of the key physicochemical properties of Lanatoside B is presented in the table

below. This information is crucial for accurate stock solution preparation and experimental

design.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b190427?utm_src=pdf-interest
https://www.benchchem.com/product/b190427?utm_src=pdf-body
https://cymitquimica.com/cas/17575-21-2/
https://www.benchchem.com/product/b190427?utm_src=pdf-body
https://cymitquimica.com/cas/17575-21-2/
https://cymitquimica.com/cas/17575-21-2/
https://www.benchchem.com/product/b190427?utm_src=pdf-body
https://cymitquimica.com/cas/17575-21-2/
https://www.lookchem.com/casno17575-21-2.html
https://cymitquimica.com/cas/17575-21-2/
https://www.benchchem.com/product/b190427?utm_src=pdf-body
https://www.benchchem.com/product/b190427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C49H76O20 [2][3]

Molecular Weight 985.12 g/mol [2][4]

CAS Number 17575-21-2 [3]

Appearance Powder, Off-White [3][5]

Melting Point 245-248°C [2][5]

Solubility

Soluble in Methanol (1:20),

Ethanol (1:40), Chloroform

(1:5600), DMSO,

Dichloromethane, Ethyl

Acetate, Acetone. Insoluble in

water.

[2][6][7][8]

Storage

Desiccate at -20°C for long-

term storage. Can be stored at

<+8°C in a dry, dark place.

[7][9]

Mechanism of Action: Na+/K+ ATPase Inhibition
Lanatoside B exerts its cardiotonic effects by inhibiting the Na+/K+ ATPase pump in cardiac

muscle cells. This pump is responsible for maintaining the electrochemical gradients of sodium

and potassium ions across the cell membrane. Inhibition of this pump leads to an accumulation

of intracellular sodium, which in turn affects the Na+/Ca2+ exchanger, leading to an increase in

intracellular calcium concentration and enhanced cardiac contractility.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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